Cas no 500285-77-8 (Acetonitrile, (butylmethylamino)- (9CI))
500285-77-8 structure
Product Name:Acetonitrile, (butylmethylamino)- (9CI)
CAS No:500285-77-8
MF:C7H14N2
MW:126.199461460114
CID:1022298
PubChem ID:231127
Update Time:2025-04-20
Acetonitrile, (butylmethylamino)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, (butylmethylamino)- (9CI)
- NSC-26717
- SCHEMBL11396354
- AKOS000192258
- ACETONITRILE,(BUTYLMETHYLAMINO)-
- 500285-77-8
- [butyl(methyl)amino]acetonitrile
- NSC26717
-
- Inchi: 1S/C7H14N2/c1-3-4-6-9(2)7-5-8/h3-4,6-7H2,1-2H3
- InChI Key: AYIYDBTYVKGXAE-UHFFFAOYSA-N
- SMILES: N(C)(CC#N)CCCC
Computed Properties
- Exact Mass: 126.115698455g/mol
- Monoisotopic Mass: 126.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 27Ų
Acetonitrile, (butylmethylamino)- (9CI) Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
500285-77-8 (Acetonitrile, (butylmethylamino)- (9CI)) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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